Cas no 1553559-30-0 (1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one)

• Product name: 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one
• CAS No: 1553559-30-0
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5901716
• PubChem ID: 115480751

1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one
• 1553559-30-0
• EN300-1125176

• Inchi： 1S/C10H15NO3S/c1-6-10(15-7(2)11-6)8(12)5-9(13-3)14-4/h9H,5H2,1-4H3
• InChI Key： QENQNZFIMXUVQN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(CC(OC)OC)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.7Ų

Additional information on 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one

Research Brief on 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one (CAS: 1553559-30-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one (CAS: 1553559-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and dimethoxypropane structural motifs, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

One of the most notable applications of this compound is its use in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. Researchers have demonstrated that derivatives of 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one exhibit potent inhibitory activity against specific kinases, such as EGFR and BRAF, which are critical in oncogenic signaling pathways. The compound's ability to modulate these pathways highlights its potential as a scaffold for developing next-generation anticancer therapeutics.

In addition to its role in oncology, recent investigations have explored the antimicrobial properties of this compound. Studies have shown that it can serve as a precursor for the synthesis of thiazole-based antibiotics, which are effective against a range of Gram-positive and Gram-negative bacteria. The dimethoxypropane moiety in the molecule is believed to enhance its bioavailability and metabolic stability, making it a valuable candidate for further drug development.

Another area of interest is the compound's utility in chemical biology as a fluorescent probe. Researchers have utilized its thiazole core to design probes for detecting reactive oxygen species (ROS) in cellular environments. These probes have been instrumental in studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The compound's fluorescence properties, combined with its stability under physiological conditions, make it an attractive tool for live-cell imaging and diagnostic applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on structural modifications to improve its solubility, selectivity, and off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound's clinical translation.

In conclusion, 1-(dimethyl-1,3-thiazol-5-yl)-3,3-dimethoxypropan-1-one (CAS: 1553559-30-0) represents a versatile and valuable molecule in chemical biology and pharmaceutical research. Its applications span from anticancer and antimicrobial drug development to diagnostic tools, underscoring its broad potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility.